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Compound of Interest

9alpha,11,12-Trihydroxydrim-7-en-
Compound Name:
6-one

Cat. No.: B161496

Disclaimer: Despite extensive searches of scientific literature and chemical databases, the
primary research publication detailing the initial isolation and characterization of 9a,11,12-
Trihydroxydrim-7-en-6-one could not be located. While several chemical suppliers list this
compound and suggest a natural origin, the foundational scientific data required for a
comprehensive technical guide, including detailed experimental protocols, quantitative data,
and specific biological activities, is not presently available in the public domain. This document
summarizes the available information on its putative source and the general context of related
compounds.

Overview of 9a,11,12-Trihydroxydrim-7-en-6-one

90,11,12-Trihydroxydrim-7-en-6-one is classified as a drimane-type sesquiterpenoid.[1] This
class of natural products is characterized by a bicyclic drimane skeleton. The structure of
90,11,12-Trihydroxydrim-7-en-6-one is distinguished by hydroxyl groups at positions 9, 11, and
12, and a ketone group at position 6, with a double bond between carbons 7 and 8.

Putative Natural Source

Multiple chemical databases and commercial suppliers indicate that 9a,11,12-Trihydroxydrim-7-
en-6-one can be isolated from the leaves and bark of Drimys winteri, a species of flowering
plant in the Winteraceae family.[2][3] This assertion, however, lacks direct citation to a peer-
reviewed scientific article. Broader research on Drimys winteri confirms it as a rich source of
various other drimane sesquiterpenoids, such as polygodial, drimenol, and isodrimeninol.
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Some sources also suggest that drimane-type sesquiterpenes can be derived from certain
fungi.[1]

Due to the absence of the primary isolation paper, no verified quantitative data regarding the
yield or concentration of 9a,11,12-Trihydroxydrim-7-en-6-one in Drimys winteri or any other
natural source can be provided.

Experimental Protocols

The lack of the original scientific literature detailing the isolation of 9a,11,12-Trihydroxydrim-7-
en-6-one makes it impossible to provide a specific and validated experimental protocol.
However, a general workflow for the isolation of drimane sesquiterpenoids from a plant source
like Drimys winteri can be conceptualized.

Caption: Generalized workflow for the isolation and identification of sesquiterpenoids.

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature concerning the biological
activity or the signaling pathways modulated by 9a,11,12-Trihydroxydrim-7-en-6-one. However,
the broader class of drimane sesquiterpenoids isolated from Drimys winteri and other sources
are known to exhibit a range of biological effects, including:

Antifungal activity

Antimicrobial activity

Anti-inflammatory properties

Antinociceptive (pain-reducing) effects

One vendor suggests that the mode of action for 9a,11,12-Trihydroxydrim-7-en-6-one may
involve the modulation of enzymatic reactions within certain biological pathways.[1] Without
dedicated research on this specific compound, any discussion of its interaction with signaling
pathways would be speculative. A hypothetical relationship based on the known activities of
related compounds is depicted below.
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Caption: Hypothetical mechanism of action for a bioactive compound.

Conclusion

While 9a,11,12-Trihydroxydrim-7-en-6-one is commercially available and is associated with the
natural source Drimys winteri, a thorough review of scientific literature did not yield the primary
research necessary to construct a detailed technical guide. Key information regarding its
isolation, quantitative data, and specific biological functions remains unelucidated in publicly
accessible research. Further investigation is required to isolate and characterize this compound
and to explore its potential therapeutic applications. Researchers interested in this molecule
would likely need to perform foundational research to establish its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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